Cas no 1261890-15-6 (2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid)

2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid structure
1261890-15-6 structure
Product Name:2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid
CAS No:1261890-15-6
MF:C14H10FNO4
MW:275.231907367706
MDL:MFCD18319698
CID:2622020
PubChem ID:53225616
Update Time:2025-04-21

2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1261890-15-6
    • 2-(5-FLUORO-2-METHYLPHENYL)-4-NITROBENZOIC ACID
    • 2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid, 95%
    • DTXSID90689348
    • MFCD18319698
    • 5'-Fluoro-2'-methyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid
    • 2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid
    • MDL: MFCD18319698
    • Inchi: 1S/C14H10FNO4/c1-8-2-3-9(15)6-12(8)13-7-10(16(19)20)4-5-11(13)14(17)18/h2-7H,1H3,(H,17,18)
    • InChI Key: GUPTVPDYJZXSSB-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C)=C(C=1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 275.05938596Da
  • Monoisotopic Mass: 275.05938596Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 83.1Ų

2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB326778-5 g
2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid, 95%; .
1261890-15-6 95%
5g
€1159.00 2023-04-26
abcr
AB326778-5g
2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid, 95%; .
1261890-15-6 95%
5g
€1159.00 2024-06-08
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